Cas no 1448033-35-9 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1448033-35-9
• MF: C₁₅H₁₇N₅O₂
• MW: 299.327782392502
• CID: 6567340
• Update Time: 2025-05-19

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-1-methyltriazole-4-carboxamide

• Inchi： 1S/C15H17N5O2/c1-3-20-13-6-5-11(8-10(13)4-7-14(20)21)16-15(22)12-9-19(2)18-17-12/h5-6,8-9H,3-4,7H2,1-2H3,(H,16,22)
• InChI Key： LOBPSTYRQLUNMK-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NC2C=CC3=C(C=2)CCC(=O)N3CC)=O)N=N1

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1448033-35-9)

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1448033-35-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a subject of intense research interest.

The structural framework of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide incorporates a quinoline scaffold, which is well-documented for its pharmacological properties. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer effects. The presence of the 1-methyl-1H-1,2,3-triazole moiety further enhances its potential therapeutic applications by contributing to its binding affinity and metabolic stability.

In recent years, there has been a surge in the development of novel triazole-based compounds due to their unique chemical properties and biological activities. The triazole ring is known for its ability to form stable complexes with various biological targets, making it an attractive scaffold for drug design. Specifically, the 1-methyl substitution on the triazole ring improves its bioavailability and reduces toxicity, which are critical factors in drug development.

The synthesis of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the quinoline ring into the triazole framework necessitates careful consideration of functional group transformations and stereochemistry. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular architecture efficiently.

The pharmacological profile of this compound has been extensively evaluated in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer and inflammation. The quinoline moiety is known to interact with DNA gyrase and topoisomerases, which are critical targets in anticancer therapy. Additionally, the triazole ring exhibits inhibitory activity against certain kinases and proteases that play a role in tumor progression.

In the context of current research trends, N-(1-ethyl-2 oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl strong >) - < strong > 1 - methyl - 1 H - 1 , 2 , 3 - triazole - 4 - carboxamide strong >) aligns with the growing interest in structure-based drug design. High-throughput screening (HTS) and computational modeling have been instrumental in identifying lead compounds with high binding affinity to biological targets. The structural features of this compound make it a promising candidate for further optimization using these methodologies.

The compound's potential therapeutic applications extend beyond oncology. Emerging evidence suggests that it may also have anti-inflammatory and immunomodulatory effects. These properties are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and autoimmune disorders. The ability of N-(1 ethyl - 2 oxo - 1 , 2 , 3 , 4 tetrahydroquinolin - 6 yl strong >) - < strong > 1 methyl - 1 H - 1 , 2 , 3 triazole - 4 carboxamide strong >) to modulate immune responses could open new avenues for therapeutic intervention.

The development of novel drug candidates often involves rigorous safety and efficacy testing before they can be translated into clinical use. N-(1 ethyl - 2 oxo - 1 , 2 , 3 , 4 tetrahydroquinolin - 6 yl strong >) - < strong > 1 methyl - 1 H - 1 , 2 , 3 triazole - 4 carboxamide strong >) has undergone preliminary toxicological studies that indicate low systemic toxicity at tested doses. However， further comprehensive assessments are necessary to fully understand its safety profile and long-term effects.

The integration of synthetic chemistry with computational biology has revolutionized drug discovery processes over the past decade. By leveraging computational tools such as molecular docking and virtual screening， researchers can rapidly identify promising candidates like N-(quinolinyl ethyl oxo strong >) carbamoyl triazolamides ) for further investigation. These approaches not only expedite the discovery process but also reduce costs associated with traditional trial-and-error methods.

The future prospects for N-(ethoxy quinolinate strong >) methylcarbamoyl triazolamides ) are promising， given its unique structural features and biological activities。 Ongoing research aims to optimize its pharmacokinetic properties， enhance binding affinity， and expand its therapeutic applications。 Collaborative efforts between academic institutions， pharmaceutical companies， and biotechnology firms will be crucial in translating preclinical findings into clinical reality.